Cas no 464152-38-3 (2-(2-Methoxypyridin-4-yl)acetic acid)

• Product Name: 2-(2-Methoxypyridin-4-yl)acetic acid
• CAS No: 464152-38-3
• MF: C₈H₉NO₃
• MW: 167.161962270737
• MDL: MFCD10698166
• CID: 1021347
• PubChem ID: 45091072
• Update Time: 2025-06-15

2-(2-Methoxypyridin-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-4-Pyridineacetic acid
• 2-(2-Methoxypyridin-4-yl)acetic acid
• 4-Pyridineaceticacid,2-methoxy-(9CI)
• 4-pyridineacetic acid,2-methoxy
• QC-9463
• 6367AB
• AB61445
• AK103183
• (2-METHOXYPYRIDIN-4-YL)ACETIC ACID
• DA-05669
• EN300-175372
• MFCD10698166
• 2-METHOXYPYRIDINE-4-ACETIC ACID
• SY119840
• O10459
• 2-(2-Methoxypyridin-4-yl)aceticacid
• CS-W006502
• DTXSID70666758
• DS-4036
• AKOS006303910
• 464152-38-3
• SCHEMBL22286716

• MDL： MFCD10698166
• Inchi： 1S/C8H9NO3/c1-12-7-4-6(2-3-9-7)5-8(10)11/h2-4H,5H2,1H3,(H,10,11)
• InChI Key： TYKCMUMGTIJEMN-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CN=1)CC(=O)O

Computed Properties

• Exact Mass: 167.05800
• Monoisotopic Mass: 167.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.4
• XLogP3: 0.6

Experimental Properties

• PSA: 59.42000
• LogP: 0.71730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-(2-Methoxypyridin-4-yl)acetic acid

Comprehensive Overview of 2-(2-Methoxypyridin-4-yl)acetic acid (CAS No. 464152-38-3): Properties, Applications, and Industry Insights

2-(2-Methoxypyridin-4-yl)acetic acid (CAS No. 464152-38-3) is a specialized organic compound with a molecular formula of C₈H₉NO₃. This compound features a methoxypyridine core linked to an acetic acid moiety, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. Its unique structure contributes to its reactivity and applicability in cross-coupling reactions, a topic frequently searched by researchers in medicinal chemistry and material science.

The growing demand for heterocyclic compounds like 2-(2-Methoxypyridin-4-yl)acetic acid is driven by their role in drug discovery, particularly in kinase inhibitors and anti-inflammatory agents. Recent studies highlight its potential in modulating enzyme activity, aligning with the trending search queries such as "pyridine derivatives in drug design" and "building blocks for small-molecule therapeutics." The compound’s methoxy group enhances solubility, a critical factor in bioavailability optimization—a key concern for pharmaceutical developers.

From a synthetic chemistry perspective, CAS No. 464152-38-3 is often utilized in palladium-catalyzed reactions, including Suzuki-Miyaura couplings, which dominate academic and industrial research. This aligns with the surge in searches for "C-C bond formation techniques" and "catalysis in green chemistry." The compound’s stability under mild conditions makes it a preferred choice for sustainable synthesis, addressing the industry’s shift toward eco-friendly methodologies.

Analytical characterization of 2-(2-Methoxypyridin-4-yl)acetic acid involves advanced techniques like NMR, HPLC, and mass spectrometry. Researchers frequently inquire about "QC protocols for pyridine analogs" and "spectroscopic data interpretation," underscoring the need for detailed technical documentation. The compound’s purity (>98%) and consistent performance in reactions are frequently cited in patent literature, reinforcing its reliability.

Beyond pharmaceuticals, this compound finds niche applications in material science, particularly in designing organic semiconductors and ligands for metal-organic frameworks (MOFs). These applications resonate with trending topics like "smart materials for energy storage" and "MOF-based sensors," reflecting broader interdisciplinary interest. Its electron-rich pyridine ring facilitates charge transport, a property exploited in optoelectronic device research.

Regulatory and safety profiles of CAS No. 464152-38-3 are compliant with major chemical inventories (e.g., REACH, TSCA), a point of interest for compliance officers searching for "non-hazardous chemical intermediates." Proper handling guidelines emphasize standard lab precautions, avoiding the need for specialized containment—a practical advantage for small-scale and industrial users alike.

In summary, 2-(2-Methoxypyridin-4-yl)acetic acid exemplifies the convergence of synthetic utility and multidisciplinary applicability. Its relevance to cutting-edge research areas—from targeted drug delivery to sustainable materials—ensures its prominence in scientific discourse and commercial pipelines. As innovation accelerates, this compound will likely remain a staple in high-value chemical synthesis.